Cas no 93378-77-9 (1,3-Caprin-2-Palmitin)

• Product Name: 1,3-Caprin-2-Palmitin
• CAS No: 93378-77-9
• MF: C₃₉H₇₄O₆
• MW: 639.00
• CID: 5145988
• PubChem ID: 87173392
• Update Time: 2024-10-26

1,3-Caprin-2-Palmitin Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-[(1-oxodecyl)oxy]-1-[[(1-oxodecyl)oxy]methyl]ethyl ester
• 93378-77-9
• SCHEMBL896750
• 1,3-didecanoyl-2-palmitoyl-glycerol
• 2-(Palmitoyloxy)propane-1,3-diyl bis(decanoate)
• 1,3-Caprin-2-Palmitin

• Inchi： 1S/C39H74O6/c1-4-7-10-13-16-17-18-19-20-21-24-27-30-33-39(42)45-36(34-43-37(40)31-28-25-22-14-11-8-5-2)35-44-38(41)32-29-26-23-15-12-9-6-3/h36H,4-35H2,1-3H3
• InChI Key： UVPORIFSJQOUGP-UHFFFAOYSA-N
• SMILES： C(OC(COC(=O)CCCCCCCCC)COC(=O)CCCCCCCCC)(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 638.54854008g/mol
• Monoisotopic Mass: 638.54854008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 38
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols